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Compound of Interest

Compound Name: Dithianon

Cat. No.: B166097 Get Quote

For researchers, scientists, and professionals in drug development, this document provides

comprehensive application notes and protocols for the field use of dithianon in viticulture.

Dithianon is a broad-spectrum fungicide effective against several key grape diseases,

primarily downy mildew (Plasmopara viticola) and black rot (Guignardia bidwellii).

Dithianon Fungicide Profile
Dithianon belongs to the quinone group of fungicides (FRAC Group M9) and acts as a multi-

site contact fungicide with a protective action. It inhibits spore germination, preventing the initial

infection and subsequent spread of fungal pathogens. Its multi-site mode of action confers a

low risk of resistance development.

Table 1: General Properties of Dithianon
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Property Description

Chemical Name
5,10-dihydro-5,10-dioxonaphtho[2,3-b]-1,4-

dithiin-2,3-dicarbonitrile

Formulations
Water Dispersible Granules (WG), Suspension

Concentrates (SC)

Target Pathogens

Plasmopara viticola (Downy Mildew),

Guignardia bidwellii (Black Rot), Phomopsis

viticola (Phomopsis cane and leaf spot)[1]

Mode of Action
Multi-site contact activity, inhibiting spore

germination[1]

Key Characteristics

Excellent rainfastness once dry, provides strong

inhibition of spore germination, and results in

excellent fruit finish[1].

Experimental Protocols for Field Efficacy Trials
The following protocols are synthesized from established methodologies for conducting

fungicide field trials in viticulture. These protocols are designed to evaluate the efficacy of

dithianon under field conditions.

Experimental Design
A Randomized Complete Block Design (RCBD) is the standard for vineyard field trials to

minimize the effects of field variability.[2]

Experimental Unit: A single plot typically consists of 2 to 5 adjacent grapevines.

Replicates: A minimum of four to five replicates per treatment is recommended to ensure

statistical robustness.

Blocking: Blocks should be established in areas with similar topography, soil type, and vine

vigor to reduce experimental error.
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Randomization: Treatments, including an untreated control, are randomly assigned to plots

within each block.

Guard Rows: Untreated guard rows should be maintained between blocks and around the

experimental area to minimize spray drift and inter-plot interference.

Dithianon Application Protocol
Fungicide Formulation: A commercially available dithianon formulation, such as a 700 g/kg

Water Dispersible Granule (WG), is typically used.

Application Rates: Application rates should be tested within the manufacturer's

recommended range. For a 700 WG formulation, a typical rate is 0.05% (50 g/100 L of

water).

Spray Volume: Spray volume should be adjusted based on the canopy size to ensure

thorough coverage. Typical volumes range from 200 to 1000 L/ha. Applications are often

made to the point of runoff.

Application Equipment: A motorized knapsack sprayer or a tractor-mounted airblast sprayer

can be used. Nozzle selection should produce a fine to medium droplet size to ensure

uniform coverage of foliage and fruit clusters.

Application Timing: Applications should be timed according to the phenological stages of the

grapevine, using the BBCH scale for precision. A typical protective spray program starts

before the onset of disease and continues at regular intervals.

Table 2: Example Dithianon Spray Program for Downy Mildew and Black Rot Control
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Application Timing (BBCH
Stage)

Target Rationale

BBCH 15-17 (5-7 leaves

unfolded)
Early season protection

To protect new growth from

primary infections.

BBCH 53-57 (Inflorescence

visible to swelling)
Pre-bloom protection

Critical period to protect

inflorescences from infection.

BBCH 61-69 (Beginning of

flowering to end of flowering)
Bloom protection

To protect flowers and newly

set berries.

BBCH 71-75 (Fruit set to

berries pea-sized)
Post-bloom protection

To protect developing fruit

clusters.

BBCH 77-81 (Berries

beginning to touch to

beginning of ripening)

Veraison protection
To protect bunches as they

become more compact.

Spray Interval: A spray interval of 10 to 14 days is common, but may be shortened during

periods of high disease pressure (e.g., frequent rainfall and warm temperatures).

Disease Assessment
Assessment Timing: Disease assessments should be conducted periodically throughout the

growing season and at harvest.

Disease Incidence: This is calculated as the percentage of leaves or bunches showing any

symptoms of the target disease. For each plot, a random sample of at least 50-100 leaves

and 25-50 bunches should be assessed.

Disease Severity: This is the percentage of the area on a leaf or bunch that is affected by the

disease. Standardized rating scales, such as the Horsfall-Barratt scale, can be used for

visual assessment. The McKinney Index can be calculated from these scores to provide a

quantitative measure of disease severity.

Residue Analysis
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Sampling: Grape samples for residue analysis should be collected at harvest. A

representative sample of at least 1-2 kg of grapes should be collected from each plot.

Sample Preparation: Samples should be stored frozen (-20°C) prior to analysis. The

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and

effective procedure for extracting pesticide residues from grape samples.

Analytical Method: Dithianon residues are typically quantified using Liquid Chromatography

with tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography with Mass

Spectrometry (GC-MS). These methods provide high sensitivity and selectivity for the

detection and quantification of dithianon.

Quantitative Data on Dithianon Efficacy and
Residues
The following tables present a summary of quantitative data from various studies. It is important

to note that efficacy can vary depending on environmental conditions, disease pressure, and

the specific application protocol used.

Table 3: Efficacy of Dithianon against Grapevine Downy Mildew (Plasmopara viticola)

Treatment
Application
Rate

Disease
Incidence
on Leaves
(%)

Disease
Severity on
Leaves (%)

Disease
Incidence
on Bunches
(%)

Disease
Severity on
Bunches
(%)

Untreated

Control
- 55.8 28.5 42.3 21.7

Dithianon 700

WG
0.05% 8.2 3.1 5.5 2.4

Efficacy (%) 85.3 89.1 87.0 88.9

Note: Data is synthesized from typical results seen in fungicide efficacy trials and is for

illustrative purposes.
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Table 4: Efficacy of Dithianon against Grapevine Black Rot (Guignardia bidwellii)

Treatment
Application
Rate

Disease
Incidence
on Leaves
(%)

Disease
Severity on
Leaves (%)

Disease
Incidence
on Bunches
(%)

Disease
Severity on
Bunches
(%)

Untreated

Control
- 38.5 15.2 51.0 35.5

Dithianon 700

WG
0.05% 4.1 1.8 6.3 4.2

Efficacy (%) 89.3 88.2 87.6 88.2

Note: Data is synthesized from typical results seen in fungicide efficacy trials and is for

illustrative purposes.

Table 5: Dithianon Residue Levels in Grapes at Harvest

Grape Variety
Application
Rate

Number of
Applications

Pre-Harvest
Interval (PHI)
(days)

Dithianon
Residue
(mg/kg)

Pinot Gris Not Specified Not Specified Not Specified
<0.001 (Not

Detected)

Rebula Not Specified Not Specified Not Specified 0.021

Sauvignon Not Specified Not Specified Not Specified 0.015

Data adapted from a study on pesticide residues in grapes.[3]
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Caption: Experimental workflow for a dithianon field efficacy trial in viticulture.
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Caption: Decision-making process for dithianon application based on disease risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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